ethyl 5-[({3-[2-(acetylamino)phenyl]-2-quinoxalinyl}oxy)methyl]-2-furoate

• IUPAC Name: ethyl 5-[[3-(2-acetamidophenyl)quinoxalin-2-yl]oxymethyl]furan-2-carboxylate
• InChI: InChI=1S/C24H21N3O5/c1-3-30-24(29)21-13-12-16(32-21)14-31-23-22(26-19-10-6-7-11-20(19)27-23)17-8-4-5-9-18(17)25-15(2)28/h4-13H,3,14H2,1-2H3,(H,25,28)
• InChI Key: JCLWBWNMPHVTGE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(O1)COC2=NC3=CC=CC=C3N=C2C4=CC=CC=C4NC(=O)C
• Molecular Formula: C24H21N3O5
• Molecular Weight: 431.4 g/mol

Description

Ethyl 5-[({3-[2-(acetylamino)phenyl]-2-quinoxalinyl}oxy)methyl]-2-furoate, also known as EAF, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. EAF is a furoquinoline derivative that has shown promising results in the treatment of various diseases, including cancer and inflammation.

Mechanism of Action

The mechanism of action of ethyl 5-[({3-[2-(acetylamino)phenyl]-2-quinoxalinyl}oxy)methyl]-2-furoate involves the inhibition of various signaling pathways that are involved in the growth and proliferation of cancer cells. This compound has been shown to inhibit the PI3K/Akt/mTOR pathway, which is a major signaling pathway that regulates cell growth and survival. This compound also inhibits the NF-κB pathway, which is involved in inflammation and the immune response. Additionally, this compound has been found to inhibit the STAT3 pathway, which is involved in cell proliferation and survival.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects on the body. Studies have shown that this compound has antioxidant properties, which help to protect cells from oxidative stress and damage. This compound has also been found to have anti-inflammatory effects, which can help to reduce inflammation and pain in the body. Additionally, this compound has been found to have anti-microbial effects, which can help to prevent the growth and spread of harmful bacteria.

Advantages and Limitations for Lab Experiments

One of the major advantages of using ethyl 5-[({3-[2-(acetylamino)phenyl]-2-quinoxalinyl}oxy)methyl]-2-furoate in lab experiments is its high potency and selectivity. This compound has been found to have a high degree of selectivity for cancer cells, which means that it can target cancer cells without harming healthy cells. Additionally, this compound has a low toxicity profile, which makes it a safer alternative to other anti-cancer drugs. However, one of the limitations of using this compound in lab experiments is its low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on ethyl 5-[({3-[2-(acetylamino)phenyl]-2-quinoxalinyl}oxy)methyl]-2-furoate. One area of research is the development of new formulations and delivery methods for this compound that can improve its solubility and bioavailability. Another area of research is the identification of new targets and signaling pathways that are involved in the growth and proliferation of cancer cells, which can help to improve the effectiveness of this compound as an anti-cancer drug. Additionally, research on the potential applications of this compound in other areas, such as inflammation and microbial infections, can help to broaden its potential uses.

Scientific Research Applications

Ethyl 5-[({3-[2-(acetylamino)phenyl]-2-quinoxalinyl}oxy)methyl]-2-furoate has shown potential applications in various fields of scientific research. One of the major areas of research is cancer treatment. Studies have shown that this compound has anti-proliferative effects on cancer cells, including breast cancer, lung cancer, and liver cancer. This compound has also been found to induce apoptosis in cancer cells, which is a process of programmed cell death that is essential for preventing the growth and spread of cancer.